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Compound of Interest

Compound Name: PROLI NONOate

cat. No.: B15562104

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the nitric oxide (NO) donor, PROLI
NONOate, focusing on its chemical properties, mechanism of action, and experimental
considerations.

Core Chemical and Physical Properties

PROLI NONOate, formally known as 1-(hydroxy-NNO-azoxy)-L-proline, disodium salt, is a
highly utilized compound in research for its ability to rapidly and spontaneously release nitric
oxide under physiological conditions.[1][2][3] Its key properties are summarized below.
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Property Value Reference
Chemical Formula CsH7N304 « 2Na [415]

Molar Mass (Formula Weight) 219.1 g/mol [11[415]
CAS Number 178948-42-0 [4][5]
Appearance Crystalline solid [2][5]

Purity Typically =98% [41[5]
Solubility >100 mg/mL in aqueous 2]

buffers

UV Maximum Absorption
252 nm (€ = 8,400 M~1 cm™1) [5][6]
(Amax)

Half-life (t%2) 1.8 seconds (at 37°C, pH 7.4) [1][2][5]

2 moles of NO per mole of
NO Moles Released [1][2][5]
parent compound

Mechanism of Nitric Oxide Release

PROLI NONOate belongs to a class of compounds known as diazeniumdiolates (NONOates),
which are characterized by the [N(O)NO]~ functional group.[7] The release of nitric oxide is a
spontaneous, pH-dependent process that follows first-order kinetics.[1][2][5] In the presence of
protons (i.e., in a buffered solution at physiological pH), the compound rapidly decomposes to
yield two molecules of nitric oxide and the parent amine, L-proline.[6][7] Due to its extremely
short half-life of 1.8 seconds at 37°C and pH 7.4, it is considered an ultrafast NO donor.[5][7]

The decomposition pathway can be visualized as follows:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bioscience.co.uk/product~98535
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.medchemexpress.com/proli-nonoate.html
https://www.bioscience.co.uk/product~98535
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.bioscience.co.uk/product~98535
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.netascientific.com/biochemical-reagents/caym-82145-10
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.bioscience.co.uk/product~98535
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.netascientific.com/biochemical-reagents/caym-82145-10
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.caymanchem.com/product/82145/proli-nonoate
https://cdn.caymanchem.com/cdn/insert/82145.pdf
https://www.medchemexpress.com/proli-nonoate.html
https://www.netascientific.com/biochemical-reagents/caym-82145-10
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.medchemexpress.com/proli-nonoate.html
https://www.netascientific.com/biochemical-reagents/caym-82145-10
https://www.caymanchem.com/product/82145/proli-nonoate
https://www.benchchem.com/product/b15562104?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7324472/
https://www.medchemexpress.com/proli-nonoate.html
https://www.netascientific.com/biochemical-reagents/caym-82145-10
https://www.caymanchem.com/product/82145/proli-nonoate
https://cdn.caymanchem.com/cdn/insert/82145.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7324472/
https://www.caymanchem.com/product/82145/proli-nonoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC7324472/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

PROLI NONOate
(CsH7N30427)

+ H* (Proton)
(pH-dependent)

y

Diazeniumdiolate
Intermediate

Spontaneous
Decamposition

2 Nitric Oxide (NO)

Click to download full resolution via product page
PROLI NONOate decomposition pathway.

Signaling and Biological Effects

The nitric oxide released from PROLI NONOate is a critical signaling molecule involved in
numerous physiological and pathophysiological processes.[8] Its mechanisms of action are
diverse and include:

» Vasodilation: Activation of soluble guanylate cyclase (sGC) in vascular smooth muscle cells,
leading to relaxation.[7]

» Anti-thrombotic Effects: Inhibition of platelet adherence and aggregation.[8]
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e Modulation of Cell Proliferation: Prevention of vascular smooth muscle cell (VSMC)
proliferation and migration, which is a key factor in neointimal hyperplasia following vascular
injury.[8]

» Antimicrobial Activity: Generation of reactive nitrogen species that can cause oxidative and
nitrosative damage to bacteria, leading to biofilm dispersal.[9][10]

o Post-Translational Modification: NO can directly modify proteins through S-nitrosation,
affecting protein function and signaling cascades independent of the canonical cGMP
pathway.[8]

A common biological pathway initiated by NO is the sGC-cGMP pathway, which mediates
vasodilation.
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Canonical nitric oxide signaling pathway.

Experimental Protocols & Methodologies

Due to its sensitivity to moisture and air, PROLI NONOate requires careful handling.[6]

o Storage: For long-term stability (=1 year), the crystalline solid should be stored sealed under
nitrogen at -80°C.[6]

o Stock Solution Preparation: PROLI NONOate is stable in alkaline solutions. A stock solution
can be prepared by dissolving the compound in 0.01 M NaOH. This alkaline stock is stable
for up to 24 hours at 0°C.[6]
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« Initiating NO Release: To begin the experiment, an aliquot of the alkaline stock solution is
added to an excess of buffer at the desired experimental pH (e.g., pH 7.0-7.4). This initiates
the rapid, first-order decomposition and release of NO.[6]

The concentration of a PROLI NONOate solution can be verified using UV-Vis
spectrophotometry. The intact molecule has a characteristic UV absorbance maximum at 252
nm, with a molar extinction coefficient (€) of 8,400 M~ cm~1.[6] This allows for precise
concentration determination of the stock solution before initiating NO release.

The following workflow is a generalized procedure for studying the effects of PROLI NONOate
on cultured cells.

1. Prepare Stock Solution 2. Culture Cells
(PROLI NONOate in 10 mM NaOH) (e.g., VSMC, Endothelial Cells)

~,

3. Initiate Treatment
Add stock solution to cell media
(buffered to pH 7.4)

!

4. Incubate
(Short duration due to t¥2 = 1.8s)

.

5. Assess Outcome

Protein Analysis Biofilm Dispersal Assay
(e.g., Western Blot for p-JNK) (e.g., Crystal Violet Staining)

S-Nitrosation Assay
(e.g., Biotin Switch)

Cell Viability Assay
(e.g., MTT, LDH)
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Generalized workflow for in vitro experiments.

This guide serves as a foundational document for professionals working with PROLI NONOate.
Its rapid and predictable release of nitric oxide makes it an invaluable tool for investigating the
multifaceted roles of NO in biology and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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